6-iodo-1-isopropyl-1H-indazole

• Molecular Formula: C10H11IN2
• Molecular Weight: 286.11 g/mol
• IUPAC Name: 6-iodo-1-propan-2-ylindazole
• InChI: InChI=1S/C10H11IN2/c1-7(2)13-10-5-9(11)4-3-8(10)6-12-13/h3-7H,1-2H3
• InChI Key: YHFZFNNCWNDFFA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(C=CC(=C2)I)C=N1

Description

6-iodo-1-isopropyl-1H-indazole is a useful research compound. Its molecular formula is C10H11IN2 and its molecular weight is 286.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (85 mg, 60%, 2.12 mmol) was added to an ice-cooled solution of 6-iodo-1H-indazole (249.5 mg, 1.02 mmol) in DMF (2.5 mL). After stirring this mixture for 1 h at 0° C., 2-iodopropane (0.32 mL, 3.2 mmol) was added and the mixture stirred at 100° C. for 16 h. After the reaction mixture was partitioned between water and ethyl acetate, the organic layer was washed sequentially with water and brine, dried over sodium sulfate and the solvent removed in vacuo. Flash chromatography (silica gel, 5-20% ethyl acetate in hexane) yielded two products, the less polar 1-substituted-1H-indazole (105 mg) and the more polar 2-substituted indazolium (107.7 mg).